2-(4-{[(3-methylpyridin-4-yl)oxy]methyl}piperidin-1-yl)quinoxaline

• IUPAC Name: 2-[4-[(3-methylpyridin-4-yl)oxymethyl]piperidin-1-yl]quinoxaline
• InChI: InChI=1S/C20H22N4O/c1-15-12-21-9-6-19(15)25-14-16-7-10-24(11-8-16)20-13-22-17-4-2-3-5-18(17)23-20/h2-6,9,12-13,16H,7-8,10-11,14H2,1H3
• InChI Key: HIZRMVVEGXPUQO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CN=C1)OCC2CCN(CC2)C3=NC4=CC=CC=C4N=C3
• Molecular Formula: C20H22N4O
• Molecular Weight: 334.4 g/mol
• CAS No.: 2640836-06-0

Description

2-(4-{[(3-methylpyridin-4-yl)oxy]methyl}piperidin-1-yl)quinoxaline, also known as 3-MMPQ, is a small molecule synthesized in the laboratory. It is a member of the quinoxaline family of compounds, which are known for their diverse range of biological activities. 3-MMPQ is a potent and selective agonist of the G-protein coupled receptor GPR40, which is involved in the regulation of glucose homeostasis and insulin secretion. As such, 3-MMPQ has been investigated for its potential therapeutic applications in the treatment of type 2 diabetes and other metabolic diseases.

Scientific Research Applications

2-(4-{[(3-methylpyridin-4-yl)oxy]methyl}piperidin-1-yl)quinoxaline has been studied extensively in laboratory experiments to investigate its biological activities. It has been found to be a potent and selective agonist of the G-protein coupled receptor GPR40, which is involved in the regulation of glucose homeostasis and insulin secretion. As such, this compound has been investigated for its potential therapeutic applications in the treatment of type 2 diabetes and other metabolic diseases. In addition, this compound has been studied for its ability to modulate the activity of other G-protein coupled receptors, including GPR41, GPR43, and GPR119, which are involved in the regulation of inflammation and appetite.

Mechanism of Action

The mechanism of action of 2-(4-{[(3-methylpyridin-4-yl)oxy]methyl}piperidin-1-yl)quinoxaline is complex and involves multiple steps. Upon binding to GPR40, this compound activates the G-protein coupled receptor and leads to the activation of the intracellular signaling pathways. This in turn leads to the activation of downstream pathways, including the activation of adenylyl cyclase, phospholipase C, and protein kinase C, which are involved in the regulation of glucose homeostasis and insulin secretion.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been studied in various laboratory experiments. It has been found to be a potent and selective agonist of the G-protein coupled receptor GPR40, which is involved in the regulation of glucose homeostasis and insulin secretion. In addition, this compound has been shown to modulate the activity of other G-protein coupled receptors, including GPR41, GPR43, and GPR119, which are involved in the regulation of inflammation and appetite. Furthermore, this compound has been shown to have anti-inflammatory, anti-bacterial, and anti-fungal properties.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(4-{[(3-methylpyridin-4-yl)oxy]methyl}piperidin-1-yl)quinoxaline in laboratory experiments include its high potency and selectivity for GPR40, its ability to modulate the activity of other G-protein coupled receptors, and its low cost and ease of synthesis. The main limitation of using this compound in laboratory experiments is its lack of stability, as it is prone to hydrolysis and isomerization.

Future Directions

The potential future directions for 2-(4-{[(3-methylpyridin-4-yl)oxy]methyl}piperidin-1-yl)quinoxaline research include further investigation of its mechanism of action, development of more stable analogs, and evaluation of its therapeutic potential in animal models of metabolic diseases. In addition, further research is needed to explore the potential of this compound to modulate the activity of other G-protein coupled receptors and to investigate its anti-inflammatory, anti-bacterial, and anti-fungal properties. Finally, further research is needed to explore the potential of this compound as a tool for drug discovery and development.

Synthesis Methods

2-(4-{[(3-methylpyridin-4-yl)oxy]methyl}piperidin-1-yl)quinoxaline can be synthesized from commercially available starting materials in a multi-step reaction. The synthesis method involves the following steps: 1) preparation of an intermediate compound by condensation of 4-methylpyridine and ethyl piperidine-3-carboxylate; 2) cyclization of the intermediate compound with 2-chloroquinoxaline; 3) reduction of the cyclized compound with sodium borohydride; and 4) purification of the final product by column chromatography. The overall yield of the synthesis is approximately 70%.